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Mechanism of Action

PIK-75 exerts its anti-cancer effect through a multi-targeted mechanism, crucial for overcoming treatment

resistance.

Dual Kinase Inhibition

PIK-75's core action is simultaneous inhibition of PI3K p110a and CDK9 [1]. This dual targeting disrupts

two critical pro-survival pathways in cancer cells:

¢ PI3K/p110a Inhibition: Blocks conversion of PIP2 to PIP3, preventing activation of AKT and its

downstream pro-survival signaling [1] [2].
e CDKO9 Inhibition: Suppresses RNA polymerase Il, reducing transcription of short-lived pro-survival

proteins like MCL-1 [1].

Overcoming Venetoclax Resistance

A key therapeutic application is reversing resistance to venetoclax (a BCL-2 inhibitor) in Mantle Cell
Lymphoma (MCL) [1]. Proteomic studies show venetoclax-resistant cells exhibit upregulated MCL-1, BCL-
xL, and AKT phosphorylation. PIK-75 potently diminishes elevated MCL-1 and blocks AKT activation,

overcoming primary, acquired, and tumor microenvironment-associated resistance in vitro and in vivo [1].
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Induction of Apoptosis

In Acute Myeloid Leukemia (AML) cells, this dual inhibition leads to rapid apoptosis [3]. Loss of MCL-1

frees pro-apoptotic Bak, while p110« inhibition disrupts Bcl-xL. connection with Bak. Simultaneous loss of

both pro-survival proteins (MCL-1 and Bcl-xL) triggers cell death [3].

The following diagram illustrates the core signaling pathways affected by PIK-75 and its functional

outcomes.
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PIK-75's multi-target mechanism disrupts pro-survival signals and promotes apoptosis.

Experimental Data & Protocols

For researchers, here are key experimental parameters and methodologies from published studies.
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In Vitro Cell-Based Assays

. PIK-75 Incubation -
Assay Type Cell Line . . Key Findings PMID
Concentration Time
Cytotoxicity Human MV4-11 IC50 = 0.003 uM 72 hours Potent cell -
cells (3 nMm) killing [4]
Antiproliferative  Human IC50 =~0.068 yM - Growth -
NZOV9/NZB5 (68 nM) inhibition [4]
cells
Overcoming MCL cell lines Not specified - Overcame 35411248
Resistance (Mino, Rec-1) & venetoclax
primary samples resistance [1]
Apoptosis (T- T-ALL cell lines IC50 values 4 hours Growth -
ALL) (e.g., Jurkat) determined,; (apoptosis) inhibition &
apoptosis at IC80 apoptosis

for 4h

induction [5]

Key Experimental Protocols

e Cell Viability (MTT Assay): Cells plated in 96-well plates, treated with PIK-75, incubated with MTT
solution (5 mg/mL) for 4 hours at 37°C. Formazan crystals dissolved in DMSO, absorbance measured
at 570 nm [6].

e Western Blot Analysis: Cells lysed, proteins separated by SDS-PAGE and transferred to PVDF
membrane. Antibodies detect key proteins like p-AKT, total AKT, MCL-1, and PARP cleavage to
confirm mechanism and apoptosis [1] [5] [6].

¢ Flow Cytometry for Apoptosis: Cells treated with PIK-75 (e.g., at IC80 for 4 hours), stained with
Annexin V-APC and propidium iodide (PI), analyzed by flow cytometry to distinguish early/late
apoptotic and necrotic cells [5].

Therapeutic Applications & Formulation

Beyond lymphomas, PIK-75 demonstrates efficacy in diverse cancer types and disease models.
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Research in Other Cancers

e T-cell Acute Lymphoblastic Leukemia (T-ALL): Inhibits oncogenic transcription factor TAL1 and
PI13K-AKT pathway, inducing potent cytotoxicity and apoptosis [5].

¢ Acute Myeloid Leukemia (AML): Induces apoptosis via p110a inhibition and Cdk7/9-mediated Mcl-1
loss [3].

e Ovarian Cancer: Shows potent activity in SKOV-3 cells; nanosuspension formulations developed to
improve delivery [7].

Nanoparticle Formulation Strategies

Poor aqueous solubility is a major limitation [4] [7]. Research explores nanosuspensions to enhance delivery:

¢ Nanosuspension (PIK-75-NS): High-pressure homogenization produces ~180 nm particles,
improving saturation solubility and cytotoxicity in SKOV-3 ovarian cancer cells [7].

e Targeted Nanosuspension (PIK-75-NS-FA): Surface functionalization with folic acid (~160 nm)
enhances uptake and cytotoxicity in folate receptor-positive cancer cells, improving tumor-targeted
delivery [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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